5-Thiazolesulfonyl chloride, 2-ethoxy-

• IUPAC Name: 2-ethoxy-1,3-thiazole-5-sulfonyl chloride
• InChI: InChI=1S/C5H6ClNO3S2/c1-2-10-5-7-3-4(11-5)12(6,8)9/h3H,2H2,1H3
• InChI Key: JANXCABBEBYHSR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(S1)S(=O)(=O)Cl
• Molecular Formula: C5H6ClNO3S2
• Molecular Weight: 227.7 g/mol
• CAS RN: 1432129-33-3

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, new derivatives were synthesized from 5-ethoxy-2-mercapto benzimidazole by alkylation, acylation, Schiff base formation, and vilsmier-haack reaction (ring closure), and in a good yield.

Scientific Research Applications

Synthetic and Mechanistic Insights

The reaction of O-ethyl thiocarbamate with (chlorocarbonyl)sulfenyl chloride results in compounds like 3-ethoxy-1,2,4-dithiazolin-5-one and 3,5-diethoxy-1,2,4-thiadiazole. The solvent plays a crucial role in determining the relative amounts of these compounds formed, highlighting the synthetic versatility of thiazole derivatives. This study elucidates the mechanistic pathways through the characterization of intermediate compounds such as formimidoyl(chlorocarbonyl)disulfane, demonstrating the complex chemistry involved in the synthesis and transformation of thiazole compounds (Chen et al., 1996).

Medicinal Chemistry Applications

5-Ethoxymethylidene-4-thioxo-2-thiazolidinone, a related compound, has been explored as a core building block in the synthesis of thiopyrano[2,3-d]thiazole derivatives, with some compounds showing significant antitumor and moderate antiviral activity. This underscores the potential of thiazole derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents (Atamanyuk et al., 2014).

Antimicrobial and Anticancer Properties

The synthesis and biological evaluation of Thiazolyl-Ethylidene Hydrazino-Thiazole derivatives have revealed their potential antimicrobial and anticancer properties. These compounds exhibit effectiveness against both Gram-positive and Gram-negative bacteria and show potent activity against various cancer cell lines, indicating their promise for further pharmacological studies (Al-Mutabagani et al., 2021).

Sensitizers in Photo Reactions

The synthesis of transition metal complexes with heterocyclic thiazolyl azo dye, like 2-[¯2-(4, 5-dimethyl thiazolyl) azo]-4-Ethoxy Phenol, demonstrates their application as sensitizers in photocatalytic reactions. These complexes, prepared from various metal ions, have been confirmed through comprehensive analytical methods, indicating their utility in environmental and material sciences (Al-adilee et al., 2016).

Safety and Hazards

The safety data sheet for a similar compound, 2-Acetamido-4-methyl-5-thiazolesulfonyl chloride, indicates that it causes severe skin burns and eye damage and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wash skin thoroughly after handling, and wear protective gloves/eye protection/face protection.

Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.